An efficient multiparameter method for the collection of chemical reaction data via ‘one-pot’ transient flow†
Reaction Chemistry & Engineering Pub Date: 2023-09-01 DOI: 10.1039/D3RE00439B
Abstract
The advent of transient flow methods has increased the efficiency and diversity of reaction data collected through the collection of data series in a wider reaction space, beyond traditionally temporal series. Thus far, these methods have been limited to studying continuous reaction parameters. In this work, transient flow is combined with “one-pot” chemistry (OP-TF) to efficiently collect diverse reaction data on a continuous-discrete multiparameter space, exemplified with the aromatic Claisen rearrangement. Six independent substrates were studied simultaneously, producing data on temperature and substituent effects in a single experiment, extending into the supercritical phase. This data allowed us to extract thermodynamic information and predict kinetic parameters for other substrates accurately, thus allowing synthetic feasibility of a substrate to be assessed a priori.
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